Cas no 2680833-54-7 (5-fluoro-2-(N-methylacetamido)benzoic acid)

• Product Name: 5-fluoro-2-(N-methylacetamido)benzoic acid
• CAS No: 2680833-54-7
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5651372
• PubChem ID: 165918569
• Update Time: 2025-10-28

5-fluoro-2-(N-methylacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680833-54-7
• 5-fluoro-2-(N-methylacetamido)benzoic acid
• EN300-28272934

• Inchi： 1S/C10H10FNO3/c1-6(13)12(2)9-4-3-7(11)5-8(9)10(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： YJOWACYUGYKUDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)N(C(C)=O)C

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 5-fluoro-2-(N-methylacetamido)benzoic acid

5-Fluoro-2-(N-Methylacetamido)benzoic Acid: An Overview of Its Properties, Applications, and Recent Research

5-Fluoro-2-(N-methylacetamido)benzoic acid (CAS No. 2680833-54-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and an N-methylacetamido functional group. These structural features contribute to its diverse chemical properties and potential applications in drug development.

The chemical formula of 5-fluoro-2-(N-methylacetamido)benzoic acid is C₉H₉FO₃N, with a molecular weight of approximately 198.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In terms of its physical properties, 5-fluoro-2-(N-methylacetamido)benzoic acid exhibits a melting point of around 160-162°C. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and synthetic pathways. Additionally, the fluoro substitution on the benzene ring enhances the compound's lipophilicity, which can be advantageous in designing drugs with improved bioavailability.

The biological activity of 5-fluoro-2-(N-methylacetamido)benzoic acid has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 5-fluoro-2-(N-methylacetamido)benzoic acid exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs like aspirin and ibuprofen. This finding suggests that the compound could be a promising lead for developing new non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory effects, 5-fluoro-2-(N-methylacetamido)benzoic acid has also shown potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines without causing significant toxicity to normal cells. The mechanism behind this selective inhibition is thought to involve the modulation of signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic applications, 5-fluoro-2-(N-methylacetamido)benzoic acid has been explored as a building block in organic synthesis. Its unique functional groups make it a valuable intermediate for constructing more complex molecules with diverse biological activities. For example, chemists at the University of California, Berkeley, have used this compound as a starting material to synthesize novel derivatives with enhanced pharmacological profiles.

The synthesis of 5-fluoro-2-(N-methylacetamido)benzoic acid typically involves several steps. One common approach is to start with 5-fluorobenzonitrile, which undergoes hydrolysis to form 5-fluorobenzoic acid. The carboxylic acid group is then converted to an amide using N-methylaniline and acetic anhydride under appropriate conditions. This multi-step process requires careful control of reaction parameters to ensure high yields and purity of the final product.

Safety considerations are crucial when handling 5-fluoro-2-(N-methylacetamido)benzoic acid. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. Laboratory personnel should wear appropriate personal protective equipment (PPE), including gloves and safety goggles, when working with this compound.

In conclusion, 5-fluoro-2-(N-methylacetamido)benzoic acid (CAS No. 2680833-54-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive candidate for developing new drugs with improved therapeutic profiles. Ongoing research continues to uncover new insights into its biological activities and potential uses, further solidifying its importance in the field.